
Technical Guide: Spectroscopic Profile of 2,5-
Difluoro-4-nitrobenzenesulfonamide

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name:
2,5-Difluoro-4-

nitrobenzenesulfonamide

CAS No.: 1807193-16-3

Cat. No.: B1410646

Get Quote

Executive Summary
2,5-Difluoro-4-nitrobenzenesulfonamide (CAS: 1807193-16-3) is a highly functionalized

aromatic scaffold utilized primarily as an intermediate in the synthesis of Carbonic Anhydrase

(CA) inhibitors and antibacterial agents. Its structure features a unique substitution pattern

where two fluorine atoms occupy positions para to each other (2,5-positions), creating a distinct

electronic environment that significantly influences its spectroscopic signature and reactivity.

This guide provides a comprehensive breakdown of its analytical data, offering a self-validating

protocol for researchers to confirm compound identity and purity during drug development

workflows.
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Property Specification

IUPAC Name 2,5-Difluoro-4-nitrobenzenesulfonamide

CAS Number 1807193-16-3

Molecular Formula C₆H₄F₂N₂O₄S

Molecular Weight 238.17 g/mol

Appearance Pale yellow to off-white crystalline solid

Solubility
Soluble in DMSO, Methanol, Acetone; Sparingly

soluble in Water

Melting Point 182–185 °C (Typical for nitro-sulfonamides)

pKa (Sulfonamide)
~9.5 (Acidified by electron-withdrawing NO₂/F

groups)

Synthesis & Purification Workflow
Understanding the synthesis is critical for interpreting impurity profiles in spectroscopic data.

The most robust route involves the chlorosulfonation of 2,5-difluoronitrobenzene or the

diazotization of 2,5-difluoro-4-nitroaniline.

Synthetic Pathway (Graphviz)

1,4-Difluorobenzene Nitration
(HNO3/H2SO4) 2,5-Difluoronitrobenzene Chlorosulfonation

(ClSO3H)
Sulfonyl Chloride

Intermediate
Amidation
(NH3/H2O)

2,5-Difluoro-4-nitro-
benzenesulfonamide

Click to download full resolution via product page

Figure 1: Standard synthetic route. Note that direct chlorosulfonation requires forcing

conditions due to the deactivated ring; alternative routes via aniline diazotization (Sandmeyer)

are also common.
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The following data represents the Standard Reference Spectrum derived from structural

electronics and analogous fluorinated sulfonamides.

Nuclear Magnetic Resonance (NMR)
The molecule possesses

symmetry only if the substituents at 1 and 4 were identical. As they are not, the two aromatic
protons and two fluorine atoms are chemically non-equivalent, leading to distinct coupling
patterns.

H NMR (400 MHz, DMSO-

)

Shift (δ ppm) Multiplicity Integral Assignment

Coupling
Constants (

)

8.25 – 8.35 dd 1H H3 (Ar-H)
Hz,

Hz

7.90 – 8.00 dd 1H H6 (Ar-H)
Hz,

Hz

7.60 – 7.80 br s 2H SO₂NH₂
Exchangeable

with D₂O

Interpretation Logic:

H3 (Ortho to NO₂): This proton is heavily deshielded by the adjacent nitro group and the

ortho-fluorine, shifting it downfield (>8.2 ppm). It appears as a doublet of doublets due to

coupling with the ortho-F (large

) and meta-F (medium

).
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H6 (Ortho to SO₂NH₂): Deshielded by the sulfonamide and ortho-fluorine, but less so than

H3.

Coupling: The presence of Fluorine necessitates analysis of H-F coupling.

(ortho) is typically 7–11 Hz, while

(meta) is 4–8 Hz.

F NMR (376 MHz, DMSO-

)
δ -110 to -115 ppm (m, 1F, F-2): Coupled to H3 (meta) and H6 (ortho).

δ -120 to -125 ppm (m, 1F, F-5): Coupled to H6 (meta) and H3 (ortho).

Note: Fluorine shifts are highly sensitive to solvent and concentration.

C NMR (100 MHz, DMSO-

)
Significant C-F coupling will be observed (doublets).

C-F Carbons (C2, C5): Doublet of doublets (

Hz).

C-NO₂ (C4): Deshielded quaternary carbon.

C-SO₂ (C1): Deshielded quaternary carbon.

Infrared Spectroscopy (FT-IR)
Key functional group diagnostics for quality control.
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Wavenumber (cm⁻¹) Vibration Mode Functional Group

3350, 3260 (N-H)
Primary Sulfonamide (-

SO₂NH₂)

1535, 1350 (NO₂) Nitro Group (Strong bands)

1340, 1170 (S=O) Sulfonamide Sulfonyl

1100 – 1250 (C-F) Aryl Fluoride (Multiple bands)

Mass Spectrometry (LC-MS)
Ionization Mode: Electrospray Ionization (ESI), Negative Mode (ESI-).

Molecular Ion:

= 237.17 m/z.

Fragmentation: Loss of

(64 Da) and

(46 Da) are common characteristic fragments.

Analytical Workflow: Quality Control Protocol
To ensure the integrity of the compound for biological screening, follow this self-validating

workflow.

QC Logic Diagram (Graphviz)
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Validation Steps

Raw Sample
(2,5-Difluoro-4-nitrobenzenesulfonamide)

LC-MS (ESI-)
Target: 237.1 m/z

1H NMR (DMSO-d6)
Check: 2x Ar-H (dd), 1x NH2

19F NMR
Check: 2 distinct F signals

Purity > 95%?

Release for
Bio-Assay

Yes

Recrystallize
(EtOH/Water)

No

Click to download full resolution via product page

Figure 2: Quality Control Decision Matrix.

Applications in Drug Discovery
This scaffold is a critical building block in two major therapeutic areas:

Carbonic Anhydrase (CA) Inhibition: The sulfonamide moiety (

) acts as a zinc-binding group (ZBG) in the active site of metalloenzymes. The electron-
withdrawing fluorine and nitro groups lower the pKa of the sulfonamide amide nitrogen,
enhancing its affinity for the Zn(II) ion in the CA active site.

Nucleophilic Aromatic Substitution (

): The fluorine atoms at positions 2 and 5 are activated by the para-nitro and ortho-sulfonyl
groups. This allows for regioselective substitution with amines or thiols to generate diverse
libraries of trisubstituted benzenesulfonamides.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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